Cas no 76304-18-2 (Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-)

• Product Name: Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-
• CAS No: 76304-18-2
• MF: C₁₆H₁₀F₃N
• MW: 273.252514362335
• CID: 1779084
• PubChem ID: 12674520
• Update Time: 2025-04-21

Isoquinoline, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-[4-(trifluoromethyl)phenyl]-
• 1-(4-TrifluoroMethyl-phenyl)-isoquinoline
• 1-[4-(trifluoromethyl)phenyl]isoquinoline
• 1-(4-(trifluoromethyl)phenyl)isoquinoline
• SCHEMBL3165491
• 76304-18-2
• 1-(4-Trifluoromethylphenyl)isoquinoline
• DB-215650
• GVPOXQWXNHAESS-UHFFFAOYSA-N

• Inchi： 1S/C16H10F3N/c17-16(18,19)13-7-5-12(6-8-13)15-14-4-2-1-3-11(14)9-10-20-15/h1-10H
• InChI Key： GVPOXQWXNHAESS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C2C=CC=CC=2C=CN=1)(F)F

Computed Properties

• Exact Mass: 273.07653381g/mol
• Monoisotopic Mass: 273.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines